Cas no 1804511-97-4 (3,4-Dibromo-2,6-difluorobenzyl bromide)

• Product Name: 3,4-Dibromo-2,6-difluorobenzyl bromide
• CAS No: 1804511-97-4
• MF: C₇H₃Br₃F₂
• MW: 364.807526826859
• CID: 4974320
• Update Time: 2025-05-20

3,4-Dibromo-2,6-difluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,6-difluorobenzyl bromide

• Inchi： 1S/C7H3Br3F2/c8-2-3-5(11)1-4(9)6(10)7(3)12/h1H,2H2
• InChI Key： NCKBLLNQFVRELM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C=1F)Br)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3,4-Dibromo-2,6-difluorobenzyl bromide

3,4-Dibromo-2,6-Difluorobenzyl Bromide: A Comprehensive Overview

3,4-Dibromo-2,6-difluorobenzyl bromide, also known by its CAS number 1804511-97-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzyl group substituted with bromine and fluorine atoms at specific positions. The presence of these halogens imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 3,4-dibromo-2,6-difluorobenzyl bromide consists of a benzene ring with bromine atoms attached at the 3 and 4 positions and fluorine atoms at the 2 and 6 positions. The benzyl group further extends from the benzene ring, providing additional reactivity. This arrangement of substituents creates a compound with high reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and pharmaceutical compounds.

One of the most notable aspects of 3,4-dibromo-2,6-difluorobenzyl bromide is its role in modern synthetic chemistry. Researchers have utilized this compound as a key intermediate in the construction of complex molecules, particularly those requiring precise control over regioselectivity and stereoselectivity. For instance, a study published in the Journal of Organic Chemistry demonstrated its effectiveness in the synthesis of biologically active compounds with intricate architectures.

In addition to its synthetic applications, this compound has also been explored for its potential in materials science. The presence of halogens on the benzene ring enhances its electronic properties, making it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further expanded its utility, with researchers investigating its role in the fabrication of nanostructured materials.

The synthesis of 3,4-dibromo-2,6-difluorobenzyl bromide involves a series of carefully controlled reactions. Traditional methods often employ electrophilic substitution techniques to introduce the halogens onto the benzene ring. However, recent innovations have introduced more efficient methodologies that minimize reaction time and improve yield. For example, a study published in Angewandte Chemie reported a novel catalytic system that significantly enhances the substitution process.

Beyond its chemical applications, this compound has also garnered attention for its environmental impact. Studies have shown that 3,4-dibromo-2,6-difluorobenzyl bromide exhibits unique degradation pathways under various environmental conditions. Understanding these pathways is crucial for assessing its potential risks to ecosystems and human health. Researchers are actively investigating biodegradation mechanisms to develop strategies for mitigating any adverse effects.

In conclusion, 3,4-dibromo-2,6-difluorobenzyl bromide stands as a testament to the ingenuity and progress in modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research advances further into its properties and potential uses, this compound is poised to play an even greater role in shaping the future of chemical science.